Cas no 54473-31-3 (O,S-dimethyl acetyl(methyl)amidothiophosphate)

O,S-dimethyl acetyl(methyl)amidothiophosphate structure
54473-31-3 structure
Product Name:O,S-dimethyl acetyl(methyl)amidothiophosphate
CAS No:54473-31-3
MF:C5H12NO3PS
MW:197.192440986633
CID:1589409
PubChem ID:3041609
Update Time:2024-08-30

O,S-dimethyl acetyl(methyl)amidothiophosphate Chemical and Physical Properties

Names and Identifiers

    • O,S-dimethyl acetyl(methyl)amidothiophosphate
    • N-[methoxy(methylsulfanyl)phosphoryl]-N-methylacetamide
    • Phosphoramidothioic acid, acetylmethyl-, O,S-dimethyl ester (9CI)
    • 54473-31-3
    • O,S-Dimethyl acetylmethylphosphoramidothioate
    • Acetylmethylphosphoramidothioic acid O,S-dimethyl ester
    • O,S-Dimethyl N-acetyl-N-methylphosphoramidothioate
    • DTXSID80969646
    • Phosphoramidothioic acid, acetylmethyl-, O,S-dimethyl ester
    • Inchi: 1S/C5H12NO3PS/c1-5(7)6(2)10(8,9-3)11-4/h1-4H3
    • InChI Key: DWGPMTLLOKNPFZ-UHFFFAOYSA-N
    • SMILES: S(C)P(N(C(C)=O)C)(=O)OC

Computed Properties

  • Exact Mass: 197.02766
  • Monoisotopic Mass: 197.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • Density: 1.233
  • Boiling Point: 249.4°C at 760 mmHg
  • Flash Point: 104.6°C
  • Refractive Index: 1.481
  • PSA: 46.61
  • LogP: 1.58220
  • pka: -1.57±0.70(Predicted)
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